BENGHE Foundational & Exploratory

Check Availability & Pricing

Dual Molecular Targets of CNX-774: A Technical
Guide for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: CNX-774

Cat. No.: B611970

Introduction: CNX-774 is a potent small molecule inhibitor that has demonstrated significant
therapeutic potential. Initially developed as a selective and irreversible inhibitor of Bruton's
tyrosine kinase (BTK), a key mediator in B-cell signaling, recent research has unveiled a
second, functionally relevant molecular target: the equilibrative nucleoside transporter 1
(ENT1). This dual-targeting capability opens new avenues for therapeutic applications,
particularly in oncology. This technical guide provides an in-depth overview of the interaction of
CNX-774 with both of its molecular targets, presenting key quantitative data, detailed
experimental methodologies, and relevant signaling pathways.

Bruton's Tyrosine Kinase (BTK)

Bruton's tyrosine kinase is a non-receptor tyrosine kinase that plays a crucial role in B-cell
development, differentiation, and signaling.[1] It is a key component of the B-cell receptor
(BCR) signaling pathway, which is essential for B-cell proliferation and survival.[2][3][4]

Mechanism of Inhibition

CNX-774 is an irreversible inhibitor of BTK.[5][6] It forms a covalent bond with a specific
cysteine residue (Cys-481) within the ATP-binding site of the BTK enzyme.[5][6] This covalent
modification permanently inactivates the kinase, leading to a sustained blockade of BCR
signaling.

Quantitative Data
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The inhibitory potency of CNX-774 against BTK has been characterized in both biochemical
and cellular assays.

Assay Type Parameter Value Reference(s)

Biochemical Assay IC50 <1nM 5161171

Cellular Assay
IC50 1-10 nM [5][6]
(Ramos cells)

Signaling Pathway

CNX-774 exerts its effect by inhibiting the B-cell receptor (BCR) signaling pathway. Upon
antigen binding to the BCR, a signaling cascade is initiated, leading to the activation of BTK.
Activated BTK then phosphorylates downstream substrates, including phospholipase C gamma
2 (PLCy2), which ultimately results in the activation of transcription factors that promote B-cell
proliferation and survival. By irreversibly binding to BTK, CNX-774 blocks these downstream
signaling events.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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Contact
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